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Introduction

25-hydroxycholesterol (25-HC) is a critical oxysterol involved in a multitude of biological
processes, including cholesterol metabolism, immune responses, and antiviral activities.[1] Its
accurate quantification is paramount for understanding its physiological and pathological roles.
This application note provides a detailed protocol for the sensitive and selective quantification
of 25-Hydroxycholesterol-d6 (25-HC-d6), a common internal standard for 25-HC analysis,
using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a
stable isotope-labeled internal standard like 25-HC-d6 is crucial for correcting for matrix effects
and variations during sample preparation and analysis, ensuring high accuracy and precision.

[2]

Biological Significance of 25-Hydroxycholesterol

25-HC is synthesized from cholesterol by the enzyme cholesterol 25-hydroxylase (CH25H).[3]
[4] It acts as a potent regulator of cholesterol homeostasis and is involved in the inflammatory
response.[5] Furthermore, 25-HC has been identified as a key player in the innate immune
system, exhibiting broad antiviral activity.[4] Given its diverse biological functions, the reliable
measurement of 25-HC levels in various biological matrices is essential for advancing research
in numerous therapeutic areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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